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Compound of Interest

Compound Name: FPR-A14

Cat. No.: B1663698 Get Quote

This document provides crucial safety and logistical information for the proper disposal of FPR-
A14, a substance presumed to be a corrosive acidic solution containing selenious acid and

phosphoric acid. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe handling and environmental compliance.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is imperative to handle FPR-A14 with the utmost

care in a well-ventilated area, preferably within a chemical fume hood.[1] Personal Protective

Equipment (PPE) is mandatory. This includes, but is not limited to, chemical safety goggles, a

face shield, a lab coat, and chemical-resistant gloves (such as nitrile or neoprene).[1] An

eyewash station and a safety shower must be readily accessible in case of accidental

exposure.[1][2]

FPR-A14 is corrosive and can cause severe skin burns and eye damage.[3][4] Inhalation of

mists or vapors can irritate the respiratory tract.[5][6][7] Ingestion is toxic and can cause severe

burns to the mouth, throat, and stomach.[4][8] Chronic exposure may lead to organ damage.[3]

[9]

Hazard Summary and Quantitative Data
The following table summarizes the key hazards and exposure limits associated with the

primary components of a representative "A14" formulation.
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Parameter Guideline / Value Component(s)
Regulatory Body /
Source

Acute Toxicity (Oral)
Category 3; Toxic if

swallowed.[3]

Selenious Acid,

Phosphoric Acid

WHS Regulations,

ADG Code

Skin

Corrosion/Irritation

Category 1A; Causes

severe skin burns and

eye damage.[3]

Selenious Acid,

Phosphoric Acid

WHS Regulations,

ADG Code

Inhalation Toxicity

Category 2; Fatal if

inhaled (as

mist/vapors).[3]

Selenious Acid
WHS Regulations,

ADG Code

Aquatic Toxicity

Very toxic to aquatic

life with long-lasting

effects.[3][8][10]

Selenious Acid GHS

OSHA PEL

(Phosphoric Acid)

1 mg/m³ (8-hour TWA)

[2]
Phosphoric Acid OSHA

NIOSH REL

(Phosphoric Acid)

1 mg/m³ (10-hour

TWA), 3 mg/m³

(STEL)[2]

Phosphoric Acid NIOSH

RCRA Hazardous

Waste Code

D002 (Corrosivity),

D010 (Selenium)[4]

[11]

Phosphoric Acid,

Selenious Acid
EPA

Experimental Protocol: Step-by-Step Disposal of
FPR-A14
This protocol details the methodology for the safe neutralization and disposal of laboratory-

scale quantities of FPR-A14.

Materials:

Appropriate PPE (safety goggles, face shield, lab coat, chemical-resistant gloves)

Chemical fume hood
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Large chemical-resistant container (e.g., polypropylene or polyethylene)

Stir plate and stir bar

Neutralizing agent: Sodium bicarbonate (NaHCO₃), soda ash (sodium carbonate), or a

mixture of soda ash and slaked lime (calcium hydroxide).[12]

pH indicator strips or a calibrated pH meter

Labeled hazardous waste containers for solid and liquid waste

Procedure:

Preparation: Don all required PPE and perform the entire procedure within a chemical fume

hood to avoid inhalation of any mists or vapors.[1]

Dilution: Slowly and cautiously add the FPR-A14 waste solution to a large volume of cold

water in the chemical-resistant container. A 1:10 dilution is a recommended starting point.

Never add water to the acid, as this can cause a violent exothermic reaction.[13]

Neutralization:

Place the container with the diluted acidic waste on a stir plate and begin gentle agitation.

Slowly add the neutralizing agent (e.g., sodium bicarbonate) in small increments. Be

prepared for foaming and gas evolution (carbon dioxide) as the acid is neutralized.

Continuously monitor the pH of the solution using pH strips or a pH meter.

Continue adding the neutralizing agent until the pH of the solution is between 6.0 and 9.0.

[1] This range is generally acceptable for sewer disposal, but you must verify with your

local wastewater authority.

Precipitation and Separation:

As the pH increases, any dissolved metals, such as selenium compounds, may precipitate

out of the solution as solids.
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Allow the neutralized mixture to stand for at least one hour to ensure complete

precipitation.

Separate the solid precipitate from the liquid by filtration or decantation.

Waste Segregation and Disposal:

Solid Waste: The collected precipitate must be disposed of as hazardous solid waste.[5]

Place it in a labeled, sealed container and follow your institution's hazardous waste

disposal guidelines. The EPA hazardous waste code for selenium is D010.[11]

Liquid Waste (Supernatant): The remaining neutralized liquid should be tested to ensure it

meets local sewer disposal limits for any regulated components. If it meets the criteria, it

can be flushed down the drain with a large volume of water. If it does not meet the local

limits, it must be collected in a labeled aqueous hazardous waste container for

professional disposal.[1]

Decontamination: Thoroughly clean all equipment and the work area. Dispose of any

contaminated materials, such as gloves and filter paper, as hazardous waste.

Visualizing the Disposal Workflow
The following diagrams illustrate the key procedural steps for the safe disposal of FPR-A14.
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No
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Yes
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(Filtration or Decantation)

Solid Waste Disposal
(Hazardous Waste Container - D010) Check Liquid Against Local Limits

Sewer Disposal
(Flush with Copious Water)

Meets Limits
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(Aqueous Hazardous Waste Container)
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Caption: Workflow for the safe disposal of FPR-A14.
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This comprehensive guide is intended to provide a framework for the safe disposal of FPR-
A14. Always consult your institution's specific safety protocols and local regulations before

proceeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

